Cas no 1806842-83-0 (4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1806842-83-0
• MF: C₇H₃ClF₂N₂O₃S
• MW: 268.625126123428
• CID: 4876061
• Update Time: 2025-06-08

4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O3S/c8-16(14,15)6-3(2-11)1-4(13)12-5(6)7(9)10/h1,7H,(H,12,13)
• InChI Key： PHQIEXDOUXDEQQ-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(NC=1C(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 550
• XLogP3: 0
• Topological Polar Surface Area: 95.4

Additional information on 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride

Introduction to 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806842-83-0)

4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806842-83-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine sulfonamide class, characterized by its structural incorporation of a cyano group, a difluoromethyl substituent, and a hydroxyl group on the pyridine ring, further functionalized with a sulfonyl chloride moiety. The unique combination of these functional groups imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The sulfonyl chloride functional group at the 3-position of the pyridine ring is particularly noteworthy, as it serves as a versatile leaving group in nucleophilic substitution reactions. This feature allows for further derivatization, enabling the construction of more complex molecular architectures. The presence of the cyano group at the 4-position introduces electrophilic character, facilitating reactions such as nucleophilic addition or metal-catalyzed cross-coupling. Meanwhile, the difluoromethyl group at the 2-position is known for its ability to modulate metabolic stability and binding affinity in drug candidates, a property that has been extensively studied in recent years for optimizing pharmacokinetic profiles.

The hydroxypyridine moiety at the 6-position contributes to hydrogen bonding capabilities, which can be exploited in designing molecules with enhanced solubility or targeted interactions with biological macromolecules. Collectively, these structural elements make 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride a promising building block for drug discovery efforts aimed at addressing various therapeutic challenges.

In recent years, there has been growing interest in harnessing the synthetic potential of pyridine derivatives for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique electronic and steric properties of 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride have been leveraged in several high-throughput screening campaigns to identify novel binders for key disease-related targets. For instance, studies have demonstrated its utility in generating sulfonamides that exhibit inhibitory activity against enzymes involved in inflammatory pathways. The difluoromethyl group has been particularly highlighted for its ability to enhance binding affinity through favorable interactions with hydrophobic pockets in protein active sites.

Moreover, the cyano and hydroxyl functionalities have been explored for their role in modulating redox-sensitive interactions within biological systems. Research indicates that compounds incorporating these groups can exhibit tunable reactivity, allowing for selective engagement with specific biological pathways. This has opened up avenues for developing prodrugs or bioactivatable probes that release active species under physiological conditions, thereby enhancing therapeutic efficacy while minimizing off-target effects.

The pharmaceutical industry has also shown keen interest in utilizing 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride as a precursor for synthesizing kinase inhibitors. Kinases are critical regulators of cellular signaling networks, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. By employing this compound as a scaffold, researchers have been able to develop molecules with improved selectivity over closely related enzymes. The sulfonyl chloride moiety provides an efficient entry point for introducing diverse pharmacophores, while the electron-withdrawing nature of the cyano and difluoromethyl groups helps optimize binding interactions with ATP pockets in kinase active sites.

Advances in computational chemistry have further accelerated the discovery process by enabling virtual screening of large libraries derived from 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride. Molecular docking studies have identified promising candidates that exhibit high predicted binding affinities to target proteins. These virtual hits have then been validated experimentally, leading to several patents being filed for novel drug candidates derived from this scaffold. Such interdisciplinary approaches highlight the compound's significance as a tool in modern drug discovery pipelines.

The agrochemical sector has not been left behind in exploring the potential of 4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride either. Pyridine-based compounds are well-documented for their roles as intermediates in synthesizing herbicides and fungicides due to their ability to interfere with essential enzymatic pathways in pests and pathogens. The structural features of this compound make it particularly suitable for designing molecules that disrupt metabolic processes without harming beneficial crops or organisms. Recent studies have reported derivatives thereof that exhibit potent activity against resistant strains of weeds while maintaining environmental safety profiles.

In conclusion,4-Cyano-2-(difluoromethyl)-6-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806842-83-0) represents a multifaceted compound with broad applicability across multiple domains of chemical research and industrial applications. Its unique structural attributes—comprising a cyano group,a difluoromethyl substituent, and a hydroxyl group on a pyridine core functionalized with a sulfonyl chloride—endow it with exceptional synthetic versatility and biological relevance. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to remain at forefront of innovation within pharmaceutical chemistry and beyond.